3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide

• IUPAC Name: 3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O3S/c1-19-11-3-2-6-15-12(11)16-20(17,18)8-4-5-9(13)10(14)7-8/h2-7H,1H3,(H,15,16)
• InChI Key: PYAFWSUFANAAPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O3S
• Molecular Weight: 333.2 g/mol

Description

3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide, also known as DMP 323, is a sulfonamide derivative that has been found to be useful in various scientific research applications. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide 323 inhibits the activity of PTPs by binding to the active site of the enzyme. This binding prevents the enzyme from dephosphorylating its substrate, which leads to the accumulation of phosphorylated proteins. The accumulation of phosphorylated proteins can alter cellular processes and lead to changes in cell behavior.
Biochemical and Physiological Effects:
This compound 323 has been shown to have various biochemical and physiological effects. One of the effects is the inhibition of cell growth and proliferation. This compound 323 has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This inhibition of cell growth is thought to be due to the accumulation of phosphorylated proteins, which can lead to changes in cell behavior.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide 323 has several advantages and limitations for lab experiments. One advantage is its high specificity for PTPs, which allows researchers to study the role of these enzymes in signaling pathways. Another advantage is its high potency, which allows researchers to use lower concentrations of the compound in their experiments. However, one limitation is that this compound 323 can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide 323. One direction is the development of more potent and selective PTP inhibitors. Another direction is the study of the role of PTPs in disease states, such as cancer and diabetes. Additionally, the use of this compound 323 in combination with other compounds, such as chemotherapy drugs, could lead to more effective treatments for cancer.

Synthesis Methods

3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide 323 can be synthesized using different methods. One of the methods involves the reaction of 3-methoxypyridine-2-amine with 3,4-dichlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound 323 as a white solid with a high yield of up to 80%.

Scientific Research Applications

3,4-dichloro-N-(3-methoxypyridin-2-yl)benzenesulfonamide 323 has been found to be useful in various scientific research applications. One of the applications is in the study of the role of protein tyrosine phosphatases (PTPs) in signaling pathways. This compound 323 has been shown to inhibit the activity of PTPs, which are important in regulating cellular processes such as growth, differentiation, and apoptosis. By inhibiting PTPs, this compound 323 can help researchers understand the role of these enzymes in signaling pathways.